Cas no 2538-79-6 (1-Naphthalenesulfonicacid, 3-hydroxy-4-[2-(2-hydroxy-1-naphthalenyl)diazenyl]-)

• Product Name: 1-Naphthalenesulfonicacid, 3-hydroxy-4-[2-(2-hydroxy-1-naphthalenyl)diazenyl]-
• CAS No: 2538-79-6
• MF: C₂₀H₁₄N₂O₅S
• MW: 394.400563716888
• CID: 257073
• PubChem ID: 17341
• Update Time: 2025-04-19

1-Naphthalenesulfonicacid, 3-hydroxy-4-[2-(2-hydroxy-1-naphthalenyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonicacid, 3-hydroxy-4-[2-(2-hydroxy-1-naphthalenyl)diazenyl]-
• (4Z)-4-[(2-hydroxynaphthalen-1-yl)hydrazono]-3-oxo-3,4-dihydronaphthalene-1-sulfonic acid
• 3-Hydroxy-4-((2-hydroxynaphthyl)azo)naphthalene-1-sulphonic acid
• 3-hydroxy-4-[(2-hydroxy-1-naphthyl)azo]naphthalene-1-sulfonic acid
• NCI60_003954
• 1-(2-hydroxy-1-naphthy-lazo)-2-naphthol-4-sulfonic acid
• DTXSID80862981
• CHEMBL124855
• NCI60_004126
• SCHEMBL19322477
• 3-Hydroxy-4-(2-hydroxy-naphthalen-1-ylazo)-naphthalene-1-sulfonic acid anion
• BDBM50105977
• 3-hydroxy-4-[(2-hydroxy-1-naphthalenyl)azo]-1-naphthalenesulfonic acid
• NS00006295
• 3-Hydroxy-4-(2-hydroxy-naphthalen-1-ylazo)-naphthalene-1-sulfonic acid
• SCHEMBL3010602
• 2538-79-6
• EINECS 219-808-1
• 3-hydroxy-4-[(2-hydroxynaphthalen-1-yl)diazenyl]naphthalene-1-sulfonic acid
• ZMLWOOMWRCRLCH-UHFFFAOYSA-N
• 1-Naphthalenesulfonic acid, 3-hydroxy-4-(2-hydroxy-1-naphthylazo)-

• Inchi： 1S/C20H14N2O5S/c23-16-10-9-12-5-1-2-6-13(12)19(16)21-22-20-15-8-4-3-7-14(15)18(11-17(20)24)28(25,26)27/h1-11,23-24H,(H,25,26,27)/b22-21+
• InChI Key： ZMLWOOMWRCRLCH-QURGRASLSA-N
• SMILES： S(C1C=C(C(=C2C=CC=CC2=1)/N=N/C1=C(C=CC2C=CC=CC=21)O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 394.06242
• Monoisotopic Mass: 394.062342
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 785
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124
• XLogP3: 4.2

Experimental Properties

• Density: 1.5
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.715
• PSA: 119.55